Cas no 89852-01-7 (1-ethyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-ethyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 89852-01-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD00043516
• CID: 712395
• PubChem ID: 574438
• Update Time: 2025-11-06

1-ethyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide,1-ethyl-5-oxo-
• 1-ETHYL-2-PYRROLIDINONE-4-CARBOXAMIDE
• 1-ETHYL-2-PYRROLIDINONE-4-CARBOXAMIDE ---WHITE POWDER---
• 1-ETHYL-2-PYRROLIDONE-4-CARBOXAMIDE
• 1-Ethyl-5-oxo-3-pyrrolidinecarboxamide
• 1-ETHYL-5-OXOPYRROLIDINE-3-CARBOXAMIDE
• 1-ethyl-5-oxo-pyrrolidine-3-carboxylic acid amide
• 1-ethyl-5-oxopyrrolidine-3-carboxamide

• MDL： MFCD00043516
• Inchi： 1S/C7H12N2O2/c1-2-9-4-5(7(8)11)3-6(9)10/h5H,2-4H2,1H3,(H2,8,11)
• InChI Key： TWJSDJTWVVOXRT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(N)=O)CN1CC

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4

Experimental Properties

• Density: 1.18
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.51
• PSA: 63.40000
• LogP: -0.02170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on 1-ethyl-5-oxopyrrolidine-3-carboxamide

Recent Advances in the Study of 1-Ethyl-5-oxopyrrolidine-3-carboxamide (CAS: 89852-01-7)

The compound 1-ethyl-5-oxopyrrolidine-3-carboxamide (CAS: 89852-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidone core and carboxamide functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-ethyl-5-oxopyrrolidine-3-carboxamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 1-ethyl-5-oxopyrrolidine-3-carboxamide exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro and in vivo studies suggest that the compound may interact with neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders such as epilepsy and anxiety. Additionally, its anti-inflammatory properties have been explored, with some studies indicating its potential as an adjunct therapy for chronic inflammatory conditions.

Recent clinical trials have further elucidated the safety and efficacy profile of 1-ethyl-5-oxopyrrolidine-3-carboxamide. Phase I trials have demonstrated favorable pharmacokinetics and a manageable safety profile, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which aim to evaluate the compound's efficacy in targeted patient populations. The results of these trials are eagerly anticipated by the scientific community.

In conclusion, 1-ethyl-5-oxopyrrolidine-3-carboxamide (CAS: 89852-01-7) represents a promising candidate for further drug development. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies. As the body of evidence grows, this compound may soon find its place in the pharmacopeia for treating a range of medical conditions.